N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-2-phenylbutanamide

• IUPAC Name: N-[2-(2-imidazol-1-ylethoxy)ethyl]-2-phenylbutanamide
• InChI: InChI=1S/C17H23N3O2/c1-2-16(15-6-4-3-5-7-15)17(21)19-9-12-22-13-11-20-10-8-18-14-20/h3-8,10,14,16H,2,9,11-13H2,1H3,(H,19,21)
• InChI Key: XMZZEZYFFUYRTF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCCOCCN2C=CN=C2
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol
• CAS No.: 2034224-93-4

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The imidazole ring is a common feature in many important biological compounds such as histidine, purine, histamine and DNA based structures.

Molecular Structure Analysis

The imidazole ring in the molecule is essentially planar and forms a dihedral angle with the nitro group. The molecule may have an anti-periplanar conformation with respect to the C-C bond of the central ethane unit and the two imidazole rings are parallel to each other.

Chemical Reactions Analysis

Imidazole derivatives show a broad range of chemical and biological properties. They can undergo various chemical reactions due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature. Therefore, “N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-2-phenylbutanamide” and similar compounds could be of interest for future research and drug development.